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Abstract

This document provides a detailed guide for the automated synthesis of [99mTc]Tc-PSMA-I&S
(Prostate-Specific Membrane Antigen, Imaging and Surgery), a radiopharmaceutical used for
SPECT imaging and radioguided surgery in prostate cancer. The protocol is designed for a fully
automated process using a Scintomics GRP 4V synthesis module, ensuring reproducibility and
adherence to cGMP guidelines. Detailed methodologies for quality control, including
radiochemical purity and stability, are also presented.

Introduction

Prostate-Specific Membrane Antigen (PSMA) is a well-established target for the diagnosis and
therapy of prostate cancer due to its overexpression on prostate cancer cells. [99mTc]Tc-
PSMA-I&S is a technetium-99m labeled ligand that specifically binds to PSMA, enabling
sensitive detection of primary tumors and metastatic lesions.[1][2] Its dual function allows for
both preoperative imaging and intraoperative guidance for the surgical removal of PSMA-
positive tissue.[2] The automated synthesis of this tracer enhances production efficiency and
radiological safety, making it a valuable tool in clinical research and drug development.
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Automated Synthesis of [99MTc]Tc-PSMA-I1&S

The automated synthesis of [99mTc]Tc-PSMA-I&S is typically performed on a cassette-based
synthesis module, such as the Scintomics GRP 4V.[3][4] The process involves the reduction of
[99mTc]pertechnetate and its chelation by the PSMA-1&S precursor.

Reagents and Materials
e PSMA-I&S precursor (lyophilized)

[99mTc]Pertechnetate (Na[99mTc]O4) from a commercial 99Mo/99mTc generator
o Stannous chloride (SnCI2) solution

o HEPES (4-(2-hydroxyethyl)-1-piperazineethanesulfonic acid) buffer

e Sodium hydroxide (NaOH) solution for pH adjustment

» Sterile water for injection

o Sterile vials

Scintomics GRP 4V synthesis module and cassettes

Automated Synthesis Workflow

The synthesis process is pre-programmed on the Scintomics module. A crucial step is the
adjustment of the reaction mixture's pH to a range of 7.8-8.2, which is critical for achieving high
radiochemical yield.[5][6]
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Automated Synthesis Workflow of [99mTc]Tc-PSMA-I&S

Preparation

Dissolve PSMA-I&S precursor in HEPES buffer

:

Add Stannous Chloride Solution

'

Adjust pH with NaOH to 7.8-8.2

Automated Synthesis

Transfer [99mTc]Pertechnetate to Reaction Vial

'

Incubate at Room Temperature

Purification and Formulation

Trap on C18 Cartridge

'

Elute with Ethanol/Water

:

Formulate in Saline

:

Sterile Filtration (0.22 pum)

Final [99mTc]Tc-PSMA-I&S Product

Click to download full resolution via product page

Caption: Automated synthesis workflow for [99mTc]|Tc-PSMA-I&S.
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Experimental Protocols

Protocol 1: Automated Synthesis of [99mTc]Tc-PSMA-
1&S

o Preparation: In a sterile vial, dissolve 40 ug of the PSMA-I&S precursor in HEPES buffer.[5]
e Add a solution of stannous chloride and ascorbic acid to the precursor solution.[5]

o Carefully add sodium hydroxide (e.g., 120 pL of 10 M NaOH) to adjust the pH of the
precursor solution to between 7.8 and 8.2.[5][6]

e Automated Synthesis:

o Transfer the prepared precursor solution to the reaction vessel of the Scintomics GRP
module.

o Transfer the desired activity of [99mTc]pertechnetate to the reaction vessel.

o Allow the reaction to proceed at room temperature according to the pre-programmed
sequence. The total processing time is typically around 40 minutes.[6]

 Purification: The reaction mixture is passed through a C18 cartridge to trap the [99mTc]Tc-
PSMA-I&S.

o Formulation: The product is eluted from the cartridge with an ethanol/water mixture and
subsequently formulated in sterile saline.

 Sterilization: The final product is passed through a 0.22 um sterile filter into a sterile vial.

Data Presentation
Table 1: Summary of Radiochemical Yield and Purity
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Radiochemical Radiochemical
Study Reference Automated System . .
Yield (RCY) Purity (RCP)
Plhak et al. (2023)[4] _ _
Scintomics GRP 4V 58.7 + 1.5% 93.0+0.3%
[51[6]
_ _ N 96.3%, 97.6%, 98.2%
Aalbersberg et al.[7] Scintomics Not specified
(3 batches)
Another Study[1] Not specified 92.05% + 2.20% >95%

Table 2: Stability of [99mTc]Tc-PSMA-1&S

Study Reference Time Point Radiochemical Purity
Plhak et al. (2023)[5][6] 6 hours 92.8+0.1%
Aalbersberg et al.[7] up to 6 hours > 90%

Aalbersberg et al.[7] 24 hours Below acceptance limits

Quality Control Protocols

A comprehensive quality control of the final [99mTc]Tc-PSMA-1&S product is essential to ensure
its safety and efficacy.

Quality Control Workflow for [99mTc]Tc-PSMA-I&S

Physicochemical Tests Radiochemical Purity Biological Tests

Visual Inspection pH Measurement
(Clear, Colorless, No Particulates) (pH 7-8)

Sterility Test
(Absence of Microbial Growth)

Bacterial Endotoxin Test (LAL)
(Absence of Pyrogens)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. pharmacyce.unm.edu [pharmacyce.unm.edu]
¢ 2. mdpi.com [mdpi.com]
¢ 3. tech.snmjournals.org [tech.snmjournals.org]

¢ 4. Guidance on current good radiopharmacy practice (cGRPP) for the small-scale
preparation of radiopharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]

¢ 5. Development of in-House Synthesis and Quality Control of [99mTc]Tc-PSMA-1&S - PMC
[pmc.ncbi.nim.nih.gov]

e 6. Development of in-House Synthesis and Quality Control of [99mTc]Tc-PSMA-I&S -
PubMed [pubmed.ncbi.nim.nih.gov]

e 7. d-nb.info [d-nb.info]

¢ To cite this document: BenchChem. [Automated Synthesis of [99mTc]Tc-PSMA-1&S:
Application Notes and Protocols]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15623230/docs#automated-synthesis-of-99mtc-tc-
psma-i-s-application-notes-and-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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